1-(4-Methylbenzoyl)-2-phenyl-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
1-(4-Methylbenzoyl)-2-phenyl-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
Brand Name:
Vulcanchem
CAS No.:
294203-26-2
VCID:
VC0391034
InChI:
InChI=1S/C28H21N3O/c1-19-11-13-22(14-12-19)27(32)26-25(21-8-3-2-4-9-21)28(17-29,18-30)24-16-15-20-7-5-6-10-23(20)31(24)26/h2-16,24-26H,1H3/t24-,25-,26+/m1/s1
SMILES:
CC1=CC=C(C=C1)C(=O)C2C(C(C3N2C4=CC=CC=C4C=C3)(C#N)C#N)C5=CC=CC=C5
Molecular Formula:
C28H21N3O
Molecular Weight:
415.5g/mol
1-(4-Methylbenzoyl)-2-phenyl-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile
CAS No.: 294203-26-2
Main Products
VCID: VC0391034
Molecular Formula: C28H21N3O
Molecular Weight: 415.5g/mol
![1-(4-Methylbenzoyl)-2-phenyl-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile - 294203-26-2](/images/no_structure.jpg)
| CAS No. | 294203-26-2 |
|---|---|
| Product Name | 1-(4-Methylbenzoyl)-2-phenyl-1,2-dihydropyrrolo[1,2-a]quinoline-3,3(3aH)-dicarbonitrile |
| Molecular Formula | C28H21N3O |
| Molecular Weight | 415.5g/mol |
| IUPAC Name | (1S,2S,3aR)-1-(4-methylbenzoyl)-2-phenyl-2,3a-dihydro-1H-pyrrolo[1,2-a]quinoline-3,3-dicarbonitrile |
| Standard InChI | InChI=1S/C28H21N3O/c1-19-11-13-22(14-12-19)27(32)26-25(21-8-3-2-4-9-21)28(17-29,18-30)24-16-15-20-7-5-6-10-23(20)31(24)26/h2-16,24-26H,1H3/t24-,25-,26+/m1/s1 |
| Standard InChIKey | JISHOKNCLQUPRG-CYXNTTPDSA-N |
| Isomeric SMILES | CC1=CC=C(C=C1)C(=O)[C@@H]2[C@H](C([C@@H]3N2C4=CC=CC=C4C=C3)(C#N)C#N)C5=CC=CC=C5 |
| SMILES | CC1=CC=C(C=C1)C(=O)C2C(C(C3N2C4=CC=CC=C4C=C3)(C#N)C#N)C5=CC=CC=C5 |
| Canonical SMILES | CC1=CC=C(C=C1)C(=O)C2C(C(C3N2C4=CC=CC=C4C=C3)(C#N)C#N)C5=CC=CC=C5 |
| PubChem Compound | 5284742 |
| Last Modified | Nov 11 2021 |
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